Cas no 38542-71-1 (4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium)

4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium structure
38542-71-1 structure
Product Name:4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium
CAS No:38542-71-1
MF:C13H15NO3S
MW:265.328102350235
CID:923640
PubChem ID:11521829
Update Time:2025-04-19

4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium Chemical and Physical Properties

Names and Identifiers

    • 4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium
    • N-methylpyridinium tosylate; 1-Methylpyridinium; 1-Methyl-Pyridinium; SureCN27002; N-methylpyridinium ion; AG-G-70353; Pyridinium, 1-methyl-; N-methylpyridinium kation; N-methyl-pyridine; AF-960/00443054; N-Methylpyridinium; CHEBI:15761; methylpyridinium; N-methylpyridinium; 1-methyl-pyridinium, toluene-4-sulfonate; N-methylpyridinium p-toluenesulfonate; N-Methylpyridinium cation; N-Methyl-pyridine tosylate; 1-Methyl-pyridinium, Toluol-
    • OVFJVGPVSMMTSA-UHFFFAOYSA-M
    • SCHEMBL1982598
    • 1-Methylpyridin-1-ium 4-methylbenzene-1-sulfonate
    • methylpyridinium tosylate
    • NSC-249267
    • n-methylpyridinium tosylate
    • NSC249267
    • DTXSID10959414
    • 38542-71-1
    • Inchi: 1S/C7H8O3S.C6H8N/c1-6-2-4-7(5-3-6)11(8,9)10;1-7-5-3-2-4-6-7/h2-5H,1H3,(H,8,9,10);2-6H,1H3/q;+1/p-1
    • InChI Key: OVFJVGPVSMMTSA-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+]1(C)C=CC=CC=1

Computed Properties

  • Exact Mass: 266.08518
  • Monoisotopic Mass: 265.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.5Ų

Experimental Properties

  • PSA: 58.25
  • LogP: 2.49100
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD